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Compound of Interest

Compound Name: Alimemazine

Cat. No.: B1682546

Introduction

Alimemazine, also known as Trimeprazine, is a first-generation antihistamine of the
phenothiazine class.[1][2] It functions primarily as a histamine H1 receptor antagonist, leading
to its use as an antipruritic agent.[2][3][4] In cell biology research, Alimemazine is utilized to
investigate histamine-mediated signaling pathways and their downstream effects. Its
mechanism involves the modulation of the NF-kB immune response transcription factor via the
phospholipase C and phosphatidylinositol (PIP2) signaling pathways.[1] Accurate and
reproducible experimental results depend on the correct preparation, storage, and application
of Alimemazine solutions. These application notes provide detailed protocols for preparing
stock and working solutions of Alimemazine for use in cell culture experiments.

Data Presentation: Physicochemical Properties,
Solubility, and Storage

Proper handling and storage are crucial for maintaining the stability and efficacy of
Alimemazine. As a phenothiazine derivative, it is susceptible to degradation from light,
oxidation, and hydrolysis.[5]

Table 1: Physicochemical Properties and Solubility of Alimemazine Tartrate
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Property Value Source(s)

Trimeprazine Tartrate,
Synonyms . [3][6]
Methylpromazine Tartrate

Molecular Formula (C18H22N2S)2:C4aHe06 [7]

Molecular Weight 746.98 g/mol [6]

CAS Number 4330-99-8 [3][6]
White to off-white crystalline

Appearance [7]
powder

Solubility in DMSO 100 mg/mL (133.87 mM) [31[6]

Solubility in Water 100 mg/mL (133.87 mM) [31[6]

| Solubility in Ethanol| 7 mg/mL (9.37 mM) |[3][6] |

Note: The use of fresh, anhydrous DMSO is recommended as absorbed moisture can reduce
solubility.[3]

Table 2: Recommended Storage and Stability Conditions
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Form

Solid Powder

Storage
Temperature

-20°C

Duration

Up to 3 years

Key

Recommendati

ons

Protect from
light.

Source(s)

[31[5]16]

In Solvent (e.g.,

DMSO)

-80°C

Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.
Store in tightly
sealed

containers.

[3][5]

In Solvent (e.g.,

DMSO)

-20°C

Up to 1 month

Aliquot to avoid

repeated freeze-

thaw cycles.

[3][5]

| In Solvent (e.g., DMSO) | 4°C | Up to 1 week | Recommended for short-term use only. |[5] |

Experimental Protocols

Protocol 1: Preparation of a 10 mM Alimemazine Tartrate Stock Solution in DMSO

This protocol describes the preparation of a highly concentrated primary stock solution.

Dimethyl sulfoxide (DMSO) is a common solvent for creating initial stocks of many organic

molecules for cell culture applications.[8]

Materials and Equipment:

Alimemazine Tartrate powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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o Sterile, amber glass vials or polypropylene tubes
o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

o Equilibration: Allow the Alimemazine Tartrate powder and DMSO to reach room temperature
before use.[8]

o Calculation: Determine the required volume of DMSO to achieve a 10 mM concentration
using the formula:

o Volume (L) = [Mass (g)] / [Molecular Weight ( g/mol ) x Desired Concentration (mol/L)]

o Example for 5 mg of Alimemazine Tartrate:

Mass = 0.005 g

Molecular Weight = 746.98 g/mol

Concentration = 0.010 mol/L

Volume (L) = 0.005 g / (746.98 g/mol * 0.010 mol/L) = 0.000669 L = 669 pL

» Weighing: Accurately weigh the desired amount of Alimemazine Tartrate powder and place
it in a sterile amber vial.

o Dissolution: Add the calculated volume of DMSO to the vial.[8]

o Mixing: Cap the vial tightly and vortex for 1-2 minutes until the powder is completely
dissolved.[8] Visually inspect the solution to ensure it is clear and free of particulates.[8]

e Labeling and Storage: Clearly label the vial with the compound name, concentration (10
mM), solvent (DMSO), and date of preparation.[8] Store the stock solution in aliquots at
-80°C for long-term stability.[3]

Protocol 2: Preparation of Working Solutions in Cell Culture Medium

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1682546?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Alimemazine_D6_Stock_and_Working_Solution_Preparation.pdf
https://www.benchchem.com/product/b1682546?utm_src=pdf-body
https://www.benchchem.com/product/b1682546?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Alimemazine_D6_Stock_and_Working_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Alimemazine_D6_Stock_and_Working_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Alimemazine_D6_Stock_and_Working_Solution_Preparation.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_Alimemazine_D6_Stock_and_Working_Solution_Preparation.pdf
https://www.selleckchem.com/products/alimemazine-tartrate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Working solutions are prepared by diluting the concentrated stock solution into the appropriate

cell culture medium for your specific experiment.[8] To maintain accuracy, especially for low

final concentrations, a serial dilution approach is highly recommended.[8]

Procedure:

Thaw Stock Solution: Thaw one aliquot of the 10 mM Alimemazine stock solution at room
temperature.

Prepare Intermediate Dilution (e.g., 100 pM):
o Pipette 10 pL of the 10 mM stock solution into 990 pL of sterile cell culture medium.

o Mix gently by pipetting up and down. This creates a 1:100 dilution, resulting in a 100 uM
intermediate solution.

Prepare Final Working Solution (e.g., 10 uM):

o Determine the volume of the intermediate solution needed. For example, to prepare 1 mL
of a 10 uM final solution, you would add 100 uL of the 100 uM intermediate solution to 900
uL of cell culture medium.

Application: Use the final working solution immediately to treat cells. It is not recommended
to store dilute agueous solutions of Alimemazine for extended periods.

Visualizations: Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for solution preparation and the

primary signaling pathway affected by Alimemazine.
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Caption: Workflow for Alimemazine stock and working solution preparation.
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Caption: Alimemazine's antagonistic effect on the H1 receptor pathway.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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